Cas no 2137554-49-3 (5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-)

5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-, is a specialized sulfonamide derivative featuring a thiazole core with an ethyl substituent at the 2-position and a methyl group on the sulfonamide nitrogen. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The thiazole ring contributes to its stability and binding affinity, while the sulfonamide moiety enhances solubility and interaction with biological targets. Its structural features make it a candidate for further exploration in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- structure

2137554-49-3 structure

Product Name:5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-

CAS No:2137554-49-3

MF:C₇H₁₂N₂O₂S₂

MW:220.312378883362

CID:5286161

Update Time:2025-10-28

5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-
- Inchi： 1S/C7H12N2O2S2/c1-3-7-9-4-6(12-7)5-13(10,11)8-2/h4,8H,3,5H2,1-2H3
- InChI Key： ULOQXPPOMQETOL-UHFFFAOYSA-N
- SMILES： S1C(CS(NC)(=O)=O)=CN=C1CC

5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-680080-0.05g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	0.05g	$1247.0	2025-03-12
Enamine	EN300-680080-0.1g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	0.1g	$1307.0	2025-03-12
Enamine	EN300-680080-0.25g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	0.25g	$1366.0	2025-03-12
Enamine	EN300-680080-0.5g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	0.5g	$1426.0	2025-03-12
Enamine	EN300-680080-1.0g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	1.0g	$1485.0	2025-03-12
Enamine	EN300-680080-2.5g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	2.5g	$2912.0	2025-03-12
Enamine	EN300-680080-5.0g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	5.0g	$4309.0	2025-03-12
Enamine	EN300-680080-10.0g	1-(2-ethyl-1,3-thiazol-5-yl)-N-methylmethanesulfonamide	2137554-49-3	95.0%	10.0g	$6390.0	2025-03-12

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Additional information on 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-

5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-

5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- (CAS No. 2137554-49-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug design due to their versatile properties and potential biological activities. The molecule consists of a thiazole ring, a sulfonamide group, and an ethyl substituent, making it a structurally unique compound with promising applications in various research areas.

The thiazole ring in 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity. Thiazoles are known for their ability to act as both electron donors and acceptors, which can enhance the molecule's interaction with biological targets. The sulfonamide group further adds functionality by introducing hydrogen bonding capabilities and potential ionization properties, which are crucial for drug bioavailability and receptor binding.

Recent studies have highlighted the potential of 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various enzymes and receptors, demonstrating its ability to modulate key biological pathways. For instance, investigations into its inhibitory effects on kinase enzymes have shown promising results, suggesting its potential role in anti-cancer drug development.

In addition to its pharmacological applications, 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- has also been studied for its role in materials science. Its unique chemical structure makes it a candidate for use in the synthesis of advanced materials, such as polymers and nanoparticles. The compound's ability to form stable conjugates with other molecules has opened new avenues for research in nanotechnology and drug delivery systems.

The synthesis of 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is critical for studying its stereochemical effects on biological activity.

In terms of physical properties, 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

The application of 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl- extends beyond the laboratory setting. It has been explored as a component in agricultural chemicals and industrial catalysts due to its stability under harsh conditions. Furthermore, its compatibility with biological systems has led to its consideration in the development of eco-friendly chemical processes.

In conclusion, CAS No. 2137554-49-3, or 5-Thiazolemethanesulfonamide, 2-ethyl-N-methyl-, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in future scientific advancements.